Cas no 1232676-22-0 (6α-Hydroxytomentosin)

• Product Name: 6α-Hydroxytomentosin
• CAS No: 1232676-22-0
• MF: C₁₅H₂₀O₄
• MW: 264.3169
• CID: 1996118
• PubChem ID: 46849500
• Update Time: 2024-11-04

6α-Hydroxytomentosin Chemical and Physical Properties

Names and Identifiers

• 6beta-hydroxytomentosin
• 6alpha-Hydroxytomentosin
• 6α-Hydroxytomentosin
• (3As,4R,7S,8aR)-4-hydroxy-7-methyl-3-methylidene-6-(3-oxobutyl)-4,7,8,8a-tetrahydro-3aH-cyclohepta[b
• (3aS,4S,7S,8aR)-4-Hydroxy-7-methyl-3-methylene-6-(3-oxobutyl)-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-2-one
• CHEMBL1163801
• HY-N8934
• CS-0149403
• AKOS040761226
• (3aS,4S,7S,8aR)-4-hydroxy-7-methyl-3-methylidene-6-(3-oxobutyl)-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-2-one
• 6??-Hydroxytomentosin
• 6
• 1232676-22-0
• MS-23734
• G17745
• A-Hydroxytomentosin

• Inchi： 1S/C15H20O4/c1-8-6-13-14(10(3)15(18)19-13)12(17)7-11(8)5-4-9(2)16/h7-8,12-14,17H,3-6H2,1-2H3
• InChI Key： ZKFQTXFRYQAIAT-UHFFFAOYSA-N
• SMILES： C12C(O)C=C(CCC(=O)C)C(C)CC1OC(=O)C2=C

Computed Properties

• Exact Mass: 264.13615911 g/mol
• Monoisotopic Mass: 264.13615911 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• Molecular Weight: 264.32
• XLogP3: 0.8

Experimental Properties

• Color/Form: Oil

6α-Hydroxytomentosin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones